[(6-Methylpyridin-2-yl)methyl][(5-nitro-1,3-benzoxazol-2-yl)methyl](prop-2-yn-1-yl)amine

• IUPAC Name: N-[(6-methylpyridin-2-yl)methyl]-N-[(5-nitro-1,3-benzoxazol-2-yl)methyl]prop-2-yn-1-amine
• InChI: InChI=1S/C18H16N4O3/c1-3-9-21(11-14-6-4-5-13(2)19-14)12-18-20-16-10-15(22(23)24)7-8-17(16)25-18/h1,4-8,10H,9,11-12H2,2H3
• InChI Key: PYWPDNNOLSOUFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN(CC#C)CC2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

The compound is an organic molecule with several functional groups, including a pyridine ring, a benzoxazole ring, and a propynyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Detailed structural analysis would require advanced techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the pyridine ring might undergo reactions at the nitrogen atom, while the propynyl group could participate in reactions involving the triple bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and aromatic rings could affect its solubility, stability, and reactivity.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.